4'-O-methylated flavonoids

4'-O-Methylated Flavonoids are a class of naturally occurring secondary metabolites found in various plants and possess diverse biological activities. These compounds feature a 4' position methylation modification on the flavonoid backbone, which can significantly influence their pharmacological properties and molecular interactions. Structurally, 4'-O-methylated flavonoids exhibit characteristic polyphenolic rings such as B-ring substituents, typically located at the C3' and/or C5' positions. This specific methylation pattern imparts unique functional groups that enhance antioxidant, anti-inflammatory, and anticancer activities. The methyl group addition modulates the compound's polarity and can alter its absorption, distribution, metabolism, and excretion (ADME) properties. In the pharmaceutical industry, these compounds are of considerable interest due to their potential as therapeutic agents. They have been investigated for their role in disease prevention and treatment, including cardiovascular diseases, neurodegenerative disorders, and certain types of cancer. Furthermore, 4'-O-methylated flavonoids demonstrate promise as natural food additives and preservatives, offering health benefits while extending the shelf life of agricultural products. Research into these compounds continues to elucidate their mechanisms of action and explore new applications in medicine and nutrition.
4'-O-methylated flavonoids
  • Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals
    Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Chemical biopharmaceuticals represent a critical intersection between chemistry and medicine, offering innovative solutions for treating various diseases. Among the vast array of chemical compounds studied for...
  • Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals
    Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
  • (3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals
    (3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
  • The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review
    The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
  • Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals
    Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...